Cas no 2229238-23-5 (2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-en-1-amine)

• Product Name: 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-en-1-amine
• CAS No: 2229238-23-5
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• CID: 6588189
• PubChem ID: 165784532
• Update Time: 2025-07-02

2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-en-1-amine
• 2229238-23-5
• EN300-1924764

• Inchi： 1S/C10H11BrFNO/c1-6(5-13)10-8(12)3-7(11)4-9(10)14-2/h3-4H,1,5,13H2,2H3
• InChI Key： WFONMNYBPZBYAV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)C(=C)CN)F

Computed Properties

• Exact Mass: 259.00080g/mol
• Monoisotopic Mass: 259.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-en-1-amine

Introduction to 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-en-1-amine (CAS No. 2229238-23-5)

2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-en-1-amine, identified by the CAS number 2229238-23-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylpropenamine derivatives, characterized by its unique structural features that include a phenyl ring substituted with bromine, fluoro, and methoxy groups, coupled with an amine functional group on the propenyl side chain. The precise arrangement of these substituents imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-en-1-amine is highly relevant in the context of modern drug discovery. The presence of a bromine atom at the para position relative to the fluoro and methoxy groups enhances its potential as a pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. Furthermore, the fluoro substituent is well-known for its ability to modulate metabolic stability and binding affinity, while the methoxy group contributes to lipophilicity and solubility profiles. These attributes collectively make this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on arylpropenamine derivatives due to their demonstrated efficacy in various therapeutic areas. Specifically, studies have highlighted their potential in addressing neurological disorders, inflammation, and cancer. The amine group in 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-en-1-amine serves as a critical pharmacophoric element, enabling hydrogen bonding interactions with biological targets. This feature is particularly advantageous in designing molecules that require precise binding to proteins or nucleic acids.

One of the most compelling aspects of 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-en-1-amine is its versatility in chemical modification. The presence of multiple substituents allows for facile derivatization, enabling researchers to fine-tune its pharmacological properties. For instance, modifications at the bromine or fluoro positions can alter receptor binding affinity, while changes at the methoxy group can influence metabolic pathways. Such flexibility is crucial in optimizing drug candidates for clinical applications.

The synthesis of 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-en-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of a brominated aromatic precursor, followed by selective fluorination and methylation. The introduction of the propenyl side chain is achieved through subsequent functional group transformations, such as alkylation or elimination reactions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity.

Recent advancements in computational chemistry have further accelerated the development of 2-(4-bromo-2-fluoro-6-methoxyphenyl)propenamine derivatives. Molecular modeling studies have been instrumental in predicting binding modes and affinities with target proteins. These simulations provide critical insights into how structural modifications can be optimized to improve drug-like properties. Additionally, virtual screening techniques have been utilized to identify potential lead compounds based on their structural similarity to known active molecules.

In preclinical studies, CAS No. 2229238 23 5 has shown promise as an intermediate in the development of novel therapeutics. Its ability to interact with specific biological targets has been demonstrated through both in vitro and in vivo experiments. For instance, preliminary data suggest that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. This aligns with ongoing research efforts aimed at developing targeted therapies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmaceutical industry has taken note of the potential applications of CAS No 2229238 23 5 due to its unique structural features and favorable physicochemical properties. Several companies have initiated programs to explore its utility in drug development pipelines. Collaborative efforts between academic researchers and industry scientists are underway to systematically evaluate its therapeutic potential across multiple disease indications.

The future prospects for CAS No 2229238 23 5 are bright, given its versatility as a building block for novel drug candidates. As research progresses, it is anticipated that new synthetic methodologies will be developed to improve access to this compound and its derivatives. Furthermore, continued investigation into its biological activity will likely uncover additional therapeutic applications beyond those currently under exploration.

In conclusion,CAS No 2229238 23 5, corresponding to 2-(4-bromo-- fluor-- 6-- methoxyphenyl)propan-- 1-- amine, represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and favorable properties position it as a valuable scaffold for developing next-generation therapeutics aimed at addressing unmet medical needs.